Cas no 108288-02-4 (2-(3,6-dichloropyridazin-4-yl)-2-methylpropan-1-ol)

• Product Name: 2-(3,6-dichloropyridazin-4-yl)-2-methylpropan-1-ol
• CAS No: 108288-02-4
• MF: C₈H₁₀Cl₂N₂O
• MW: 221.08379983902
• MDL: MFCD01938757
• CID: 162137
• PubChem ID: 175515
• Update Time: 2025-04-19

2-(3,6-dichloropyridazin-4-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazineethanol,3,6-dichloro-b,b-dimethyl-
• 2-(3,6-dichloropyridazin-4-yl)-2-methylpropan-1-ol
• 4-pyridazineethanol, 3,6-dichloro-beta,beta-dimethyl-
• DTXSID1073783
• EN300-1963484
• 3,6-Dichloro-beta,beta-dimethyl-4-pyridazineethanol
• 108288-02-4
• 4-Pyridazineethanol, 3,6-dichloro-.beta.,.beta.-dimethyl-
• JCUPTUDLHBGJHJ-UHFFFAOYSA-N
• 3,6-dichloro-4-(1-hydroxymethyl-1-methylethyl)pyridazine
• SCHEMBL10370733

• MDL： MFCD01938757
• Inchi： 1S/C8H10Cl2N2O/c1-8(2,4-13)5-3-6(9)11-12-7(5)10/h3,13H,4H2,1-2H3
• InChI Key： JCUPTUDLHBGJHJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C(C)(C)CO

Computed Properties

• Exact Mass: 220.0172
• Monoisotopic Mass: 220.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46Ų

Experimental Properties

• Density: 1.348
• Boiling Point: 363.9°Cat760mmHg
• Flash Point: 173.9°C
• Refractive Index: 1.548
• PSA: 46.01
• LogP: 2.05330